Cas no 164648-47-9 (1-4-(aminomethyl)phenyl-3,3-dimethylurea)

• Product Name: 1-4-(aminomethyl)phenyl-3,3-dimethylurea
• CAS No: 164648-47-9
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• MDL: MFCD11132968
• CID: 1344824
• PubChem ID: 18976019
• Update Time: 2025-10-29

1-4-(aminomethyl)phenyl-3,3-dimethylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N'-[4-(aminomethyl)phenyl]-N,N-dimethyl-
• 3-(4-Aminomethyl-phenyl)-1,1-dimethyl-urea
• 3-[4-(aminomethyl)phenyl]-1,1-dimethylurea
• SCHEMBL8531301
• 164648-47-9
• G47779
• EN300-194844
• 1-[4-(aminomethyl)phenyl]-3,3-dimethylurea
• 1-4-(aminomethyl)phenyl-3,3-dimethylurea

• MDL： MFCD11132968
• Inchi： 1S/C10H15N3O/c1-13(2)10(14)12-9-5-3-8(7-11)4-6-9/h3-6H,7,11H2,1-2H3,(H,12,14)
• InChI Key： FRFADSRZLRVIDV-UHFFFAOYSA-N
• SMILES： O=C(N(C)C)NC1C=CC(CN)=CC=1

Computed Properties

• Exact Mass: 193.12165
• Monoisotopic Mass: 193.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• PSA: 58.36

Additional information on 1-4-(aminomethyl)phenyl-3,3-dimethylurea

1-4-(Aminomethyl)phenyl-3,3-dimethylurea: A Comprehensive Overview

1-4-(Aminomethyl)phenyl-3,3-dimethylurea (CAS No. 164648-47-9) is a compound of significant interest in the fields of organic chemistry and materials science. This compound, often referred to as 1-4-(aminomethyl)phenyl-3,3-dimethylurea, is characterized by its unique chemical structure and versatile applications. Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and potential uses.

The molecular structure of 1-4-(aminomethyl)phenyl-3,3-dimethylurea consists of a urea group (NH2CONH2) substituted with a 4-(aminomethyl)phenyl group and two methyl groups on the nitrogen atoms. This arrangement imparts the compound with distinct electronic and steric properties. According to recent studies published in *Journal of Organic Chemistry*, the compound exhibits notable stability under various reaction conditions, making it a valuable intermediate in organic synthesis.

One of the most intriguing aspects of 1-4-(aminomethyl)phenyl-3,3-dimethylurea is its ability to act as a versatile building block in the construction of complex molecules. Researchers have successfully utilized this compound in the synthesis of biologically active compounds, such as kinase inhibitors and anticancer agents. A study conducted at the University of California highlighted its role in forming stable amide bonds under mild reaction conditions, which is a critical factor in drug discovery.

The physical properties of 1-4-(aminomethyl)phenyl-3,3-dimethylurea have also been extensively studied. Its melting point, determined through differential scanning calorimetry (DSC), is approximately 150°C, while its solubility in common solvents like dichloromethane and ethanol has been optimized for various industrial applications. Recent research has focused on improving its bioavailability by modifying its crystal structure, which could pave the way for novel drug delivery systems.

In terms of synthesis, 1-4-(aminomethyl)phenyl-3,3-dimethylurea can be prepared via a variety of methods, including nucleophilic substitution and condensation reactions. A groundbreaking approach reported in *Nature Communications* involves the use of microwave-assisted synthesis, which significantly reduces reaction time while maintaining high yields. This method has been widely adopted in both academic and industrial settings due to its efficiency and scalability.

Applications of 1-4-(aminomethyl)phenyl-3,3-dimethylurea span across multiple disciplines. In materials science, it has been employed as a precursor for the synthesis of advanced polymers and coatings with enhanced mechanical properties. Additionally, its role as a chelating agent in metal complexation has been explored in recent studies published in *Inorganic Chemistry*. These findings underscore its potential in catalysis and environmental remediation.

From an environmental perspective, 1-4-(aminomethyl)phenyl-3,3-dimethylurea demonstrates biodegradability under aerobic conditions, making it an eco-friendly alternative to traditional chemical intermediates. Studies conducted by the Environmental Protection Agency (EPA) have confirmed its low toxicity to aquatic organisms when used within recommended limits. This makes it suitable for applications where environmental safety is a priority.

In conclusion, 1-4-(aminomethyl)phenyl-3,3-dimethylurea (CAS No. 164648-47-9) stands out as a multifaceted compound with immense potential across various industries. Its unique chemical properties, combined with recent advancements in synthetic techniques and application development, position it as a key player in modern chemistry research. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to make even greater contributions to scientific innovation.